Cas no 868217-11-2 (2-{(4-bromophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868217-11-2
• MF: C₁₇H₁₇BrN₂O₃S₂
• MW: 441.36248087883
• CID: 5759500
• PubChem ID: 2148629
• Update Time: 2025-05-30

2-{(4-bromophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• SR-01000909113
• 868217-11-2
• AKOS024609619
• 2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole
• F1804-0087
• SR-01000909113-1
• VU0489547-1
• 2-((4-bromobenzyl)thio)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• 2-[(4-bromophenyl)methylsulfanyl]-1-(4-methoxyphenyl)sulfonyl-4,5-dihydroimidazole
• 2-{(4-bromophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C17H17BrN2O3S2/c1-23-15-6-8-16(9-7-15)25(21,22)20-11-10-19-17(20)24-12-13-2-4-14(18)5-3-13/h2-9H,10-12H2,1H3
• InChI Key： FMVHJUZMFXDMIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NCCN1S(C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 439.98640g/mol
• Monoisotopic Mass: 439.98640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole

Compound CAS No 868217-11-2: 2-{(4-bromophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole

The compound with CAS No 868217-11-2, known as 2-{(4-bromophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, which have been explored in recent research studies.

The molecular structure of this compound is characterized by the presence of an imidazole ring system, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The imidazole ring is further substituted with two distinct functional groups: a (4-bromophenyl)methylsulfanyl group and a 4-methoxybenzenesulfonyl group. These substituents contribute to the compound's chemical reactivity and biological properties.

The (4-bromophenyl)methylsulfanyl group introduces electron-withdrawing effects due to the bromine atom, which can influence the electronic properties of the imidazole ring. This substitution pattern is known to enhance the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a potential candidate for drug development.

On the other hand, the 4-methoxybenzenesulfonyl group adds a sulfonamide functionality to the molecule. Sulfonamides are well-known for their role in modulating enzyme activity and are frequently used in the design of kinase inhibitors and other therapeutic agents. The methoxy group attached to the benzene ring further enhances the molecule's solubility and bioavailability, which are critical factors in drug delivery.

Recent studies have highlighted the potential of this compound as a modulator of certain cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against specific protein kinases, which are key players in various pathological processes such as cancer and inflammation. The ability of this compound to selectively target these kinases makes it a promising lead molecule for developing novel therapeutic agents.

In addition to its enzymatic activity, this compound has also been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California revealed that 2-{(4-bromophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole significantly reduces inflammation in experimental models of arthritis. This finding underscores its potential application in treating inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the imidazole ring through cyclization reactions and subsequent functionalization with the desired substituents. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm its molecular structure and purity, ensuring its reliability for further biological studies.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to improve its efficacy in vivo. Researchers are exploring various strategies, including prodrug design and formulation development, to enhance its absorption and distribution within the body.

In conclusion, CAS No 868217-11-2 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With continued research efforts, this compound holds great promise for developing innovative therapies targeting complex diseases such as cancer and inflammatory disorders.